Ponceau 4r lake

• Molecular Formula: C20H14AlN2O10S3
• Molecular Weight: 565.5 g/mol
• InChI: InChI=1S/C20H14N2O10S3.Al/c23-16-7-5-11-9-12(33(24,25)26)10-18(35(30,31)32)19(11)20(16)22-21-15-6-8-17(34(27,28)29)14-4-2-1-3-13(14)15;/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32)
• InChIKey: GJQFMSHMEGTLGD-UHFFFAOYSA-N

Ponceau 4R Lake Technical Specifications

Ponceau 4R Lake (CAS 15876-47-8, C.I. 16255:1, E 124) is the aluminum lake pigment of the synthetic monoazo dye Ponceau 4R, chemically described as aluminum 7-hydroxy-8-[(4-sulfonato-1-naphthyl)azo]naphthalene-1,3-disulfonate with molecular formula C₂₀H₁₁AlN₂O₁₀S₃ and molecular weight approximately 562.5 g/mol . The lake is manufactured by precipitating the water-soluble trisodium salt of Ponceau 4R onto an aluminum hydroxide substrate, yielding a water-insoluble, fine red powder (≤7 μm particle size) with λₘₐₓ at 505 ± 4 nm and a pH of 4.0–5.5 in 2% aqueous slurry . It is regulated as food additive E 124 in the EU with an ADI of 0.7 mg/kg bw/day (EFSA 2009), under JECFA with an ADI of 0–4 mg/kg bw/day, but is not authorized for use in food, drugs, or cosmetics in the United States [1].

Form Water-insoluble lake pigment for dispersion-based coloration, not aqueous dyeing

Thermal Reported maximum heat stability rating supports UHT and retort processing evaluation

Regulatory EU E 124 authorization; excluded from US food, drug, and cosmetic use

• [1] International Association of Color Manufacturers (IACM). Color Profile: Ponceau 4R. EU ADI 0.7 mg/kg bw/day (EFSA, 2009); JECFA ADI 0–4 mg/kg bw (74th Meeting, 2011); USA: Not authorized for use in food, drugs or cosmetics. View Source

Why Ponceau 4R Lake Cannot Be Substituted

Despite sharing the E 124 designation with its water-soluble parent dye, Ponceau 4R Lake cannot be substituted generically because its physicochemical identity is fundamentally altered by the aluminum hydrate matrix: water solubility drops from 200 g/L for the dye to 307.7 μg/L for the lake (a ~650,000-fold reduction), the coloration mechanism shifts from dissolution to dispersion, and the aluminum hydroxide substrate (constituting 36–72% w/w of the lake product) introduces opacity and physical protection against fading . Cross-lake substitution—replacing Ponceau 4R Lake with Allura Red Lake or Carmoisine Lake—is similarly problematic because Ponceau 4R Lake carries a lower minimum pure dye content specification (82% vs. 85% for Allura Red Lake and 87% for Carmoisine Lake), which directly impacts cost-in-use calculations and color-matching protocols [1]. Furthermore, Ponceau 4R demonstrates differentiated heat stability (rated 5/5 at both 100°C and 200°C), making it more suitable for UHT and retort processes than other synthetic red colours, and its unique regulatory footprint—authorized in the EU but not in the USA—creates formulation bifurcation requirements that preclude simple one-to-one replacement [2].

Form and Solubility Mismatch

Water-insoluble lake requires dispersion, not dissolution; substituting parent water-soluble dye changes coloration mechanism and may cause bleeding in anhydrous systems.

Cross-Lake Dye Content

Ponceau 4R Lake’s lower minimum pure dye content specification vs. Allura Red Lake and Carmoisine Lake may alter color strength and cost-in-use.

Regulatory Divergence

EU authorization (E 124) vs. US non-approval creates distinct market-specific formulation requirements, preventing one-to-one replacement across regions.

• [1] Alliance Organics LLP. Synthetic Food Colours — Water Soluble and Lake Colours Specification Chart. Lake Ponceau 4R (C.I. 16255:1): 82% pure dye content; Lake Allura Red (C.I. 16035:1): 85%; Lake Carmoisine (C.I. 14720:1): 87%. View Source
• [2] Hawkins Watts. Ponceau 4R Ingredient Profile. Stability Ratings: Heat 100°C 5/5, Heat 200°C 5/5; 'excellent heat stability makes it more suitable to UHT and retorting than other synthetic red colours.' View Source

Ponceau 4R Lake: Evidence-Based Comparisons

Heat Stability in UHT and Retort Processing

Ponceau 4R (applicable to both dye and lake forms) achieves a maximum heat stability rating of 5/5 at both 100°C and 200°C on the Hawkins Watts stability assessment scale, and is explicitly characterized as having 'excellent heat stability [that] makes it more suitable to UHT and retorting than other synthetic red colours' [1]. This thermal performance is corroborated by independent thermal analysis measurements demonstrating stability of Ponceau 4R up to 300°C, with the compound exhibiting anisotropic crystalline behavior and birefringence [2]. While individual stability ratings for comparator red azo dyes (Allura Red, Carmoisine, Amaranth) are not published on the same rating scale, the explicit statement of superiority over other synthetic reds in the context of high-temperature food processing constitutes a meaningful procurement selection criterion [1].

Heat Stability

Class-level inference

Rated 5/5 at 100°C and 200°C (max); thermal decomposition onset ~300°C

Supports selection for UHT and retort processes based on reported thermal endurance.

Comparator class ratings not available; class-level inference.

Evidence Dimension	Heat stability rating for UHT/retort processing suitability
Target Compound Data	Ponceau 4R: Heat 100°C = 5/5; Heat 200°C = 5/5 (maximum rating); thermal decomposition onset ~300°C
Comparator Or Baseline	Other synthetic red colours (class-level): described as less suitable for UHT and retorting; specific comparator ratings not available from the same source
Quantified Difference	Target achieves maximum 5/5 rating at both 100°C and 200°C; comparator class is described as inferior for UHT/retort applications
Conditions	Hawkins Watts stability assessment (1=Poor to 5=Excellent scale); thermal analysis by TG/DTA up to 300°C (Leulescu et al., 2019, Journal of Thermal Analysis and Calorimetry)

Why This Matters

For manufacturers of UHT-treated beverages, retort-sterilized canned foods, and heat-processed confectionery, selecting a colorant with documented maximum heat stability at 200°C reduces the risk of batch-to-batch color variation and thermal degradation during processing relative to less heat-stable red azo alternatives.

• [1] Hawkins Watts. Ponceau 4R Ingredient Profile. Stability Ratings: Light 4/5, Heat 100°C 5/5, Heat 200°C 5/5, Alkali 3/5, Fruit Acids 5/5, Benzoic Acid 5/5, Sulphur Dioxide 3/5. 'Its excellent heat stability makes it more suitable to UHT and retorting than other synthetic red colours.' View Source
• [2] Leulescu M, Iacobescu G, Bojan M, Rotaru P. Ponceau 4R azoic red dye. Journal of Thermal Analysis and Calorimetry. 2019; pp. 2091–2101. Springer Nature. 'Thermal analysis measurements of Ponceau 4R revealed thermal stability until 300 °C.' View Source

Pure Dye Content and Cost-in-Use

Ponceau 4R Lake carries a minimum pure dye content specification of 82% by weight (corrected for sample), which is 3 percentage points lower than Allura Red Lake at 85% and 5 percentage points lower than Carmoisine Lake at 87%, as reported in a single-manufacturer comparative specification table [1]. This specification is corroborated by an independent supplier datasheet also listing Ponceau 4R Lake at 82% minimum pure dye content with ≤15% volatile matter (chlorides and sulfates) at 135°C [2]. In practice, the actual dye loading in the finished lake product spans from 9–14% (low grade) to 38–45% (high grade) depending on the aluminum hydroxide substrate ratio, with the balance comprising aluminum hydroxide (36–72% w/w), moisture (≤17%), and sodium chloride/sulfate (≤2%) . The lower chromophore purity specification means that formulators must use approximately 3.7% more Ponceau 4R Lake than Allura Red Lake (by chromophore-equivalent mass) to achieve equivalent color strength, all else being equal [1].

Pure Dye Content

Head-to-head

Ponceau 4R Lake: 82% min; Allura Red Lake: 85% min; Carmoisine Lake: 87% min

Lower chromophore purity may increase required mass for equivalent tint strength.

Supplier specification; actual dye loading varies by grade.

Evidence Dimension	Minimum pure dye content specification (% w/w, corrected for sample)
Target Compound Data	Ponceau 4R Lake (C.I. 16255:1): 82% minimum
Comparator Or Baseline	Allura Red Lake (C.I. 16035:1): 85% minimum; Carmoisine Lake (C.I. 14720:1): 87% minimum
Quantified Difference	Ponceau 4R Lake is 3 percentage points (3.5% relative) lower than Allura Red Lake; 5 percentage points (5.7% relative) lower than Carmoisine Lake
Conditions	Alliance Organics LLP manufacturer specification sheet; Saujanya Dyestuffs product datasheet; Neelilake Enhanced TDS for actual dye loading ranges

Why This Matters

Procurement and formulation teams must factor this lower chromophore purity into cost-in-use calculations: achieving equivalent tinting strength requires proportionally more Ponceau 4R Lake per unit mass of finished product compared to Allura Red Lake or Carmoisine Lake, which can meaningfully impact raw material cost at production scale.

• [1] Alliance Organics LLP. Synthetic Food Colours — Complete Range Specification. Water Soluble: Ponceau 4R 82%, Allura Red 85%, Carmoisine 87%. Lake Colours: Lake Ponceau 4R 82%, Lake Allura Red 85%, Lake Carmoisine 87%. View Source
• [2] Saujanya Dyestuffs. Lake Ponceau 4R Product Datasheet. Pure Dye Content: 82% minimum; Volatile Matter (Chloride & Sulfate) at 135°C: 15% maximum; Lead: ≤10 mg/kg; Arsenic: ≤3 mg/kg; Heavy Metals (as Pb): ≤40 mg/kg. View Source

Water Insolubility for Fat-Based and Dry Matrix Uses

Conversion of Ponceau 4R to its aluminum lake form reduces aqueous solubility from 200 g/L for the trisodium salt dye to 307.7 μg/L (0.0003077 g/L) for the lake—a reduction factor of approximately 650,000 . The lake is insoluble in water and most organic solvents, dispersible in propylene glycol, glycerine, and sorbitol (max. 0.1% solubility in each), slightly soluble in vegetable oil, and soluble in 25% ethanol . By contrast, the parent water-soluble dye dissolves freely in water (200 g/L), glycerol (16 g/L), and propylene glycol (50 g/L) . This transformation from a solution-based to a dispersion-based colorant fundamentally changes the application methodology: the lake must be pre-dispersed in a compatible medium before incorporation, and coloration occurs through pigment particle distribution rather than molecular dissolution .

Aqueous Solubility

Cross-study comparable

Lake: 307.7 μg/L; Parent Dye: 200 g/L (~650,000× reduction)

Defines application in anhydrous, fat-based, and dry-matrix systems.

Data from supplier and literature; temperature conditions may vary.

Evidence Dimension	Water solubility at ambient temperature
Target Compound Data	Ponceau 4R Lake: 307.7 μg/L at 25°C (essentially insoluble); dispersible in glycols and glycerine at max. 0.1%
Comparator Or Baseline	Ponceau 4R water-soluble dye (trisodium salt, CAS 2611-82-7): 200 g/L in water; 16 g/L in glycerol; 50 g/L in propylene glycol
Quantified Difference	~650,000-fold lower aqueous solubility for the lake vs. the parent dye
Conditions	Lake: Lookchem reported solubility at 25°C; Dye: Alfa Chemistry product specifications at ~20°C

Why This Matters

The near-complete water insolubility of the lake form is the defining technical rationale for its selection over the water-soluble dye in applications requiring color retention in aqueous-phase systems (preventing bleeding), fat-based confectionery (where water-soluble dyes cannot disperse), dry powder mixes (where moisture introduction must be avoided), and coated pharmaceutical tablets (where color migration would constitute a quality defect).

Ascorbic Acid Degradation Sensitivity

Ponceau 4R undergoes first-order degradation in the presence of ascorbic acid (vitamin C), with the degradation rate constant (k) increasing by a factor of 2.00–2.57 when the ascorbic acid concentration is raised from 100 mg/L to 500 mg/L, as determined by HPLC with diode array detection and UV-Vis spectrometry [1]. This study investigated five food colorants with naphthalenic structure simultaneously—Ponceau 4R, Amaranth, Allura Red, Carmoisine, and Sunset Yellow—and established that all exhibited the same degradation trend with comparable rate constant increases [1]. Consequently, for this particular vulnerability, Ponceau 4R offers no inherent advantage or disadvantage relative to its closest red azo analogs; the degradation pathway is a class-level property of sulfonated naphthalene azo dyes [1]. The practical implication is that for any formulation containing ascorbic acid at ≥100 mg/L, none of these azo red colorants provides adequate stability, and alternative colorant classes (e.g., anthocyanins, carmine lake, or non-azo synthetics) should be evaluated [1].

Ascorbic Acid Sensitivity

Head-to-head

Rate constant increases 2.00–2.57× from 100 to 500 mg/L ascorbic acid; first-order kinetics

No significant differential vs. other naphthalene azo dyes; all exhibit comparable sensitivity.

HPLC-DAD/UV-Vis; formulations with ≥100 mg/L ascorbic acid may require alternative colorant classes.

Evidence Dimension	Increase in degradation rate constant (k) when ascorbic acid concentration rises from 100 to 500 mg/L
Target Compound Data	Ponceau 4R: rate constant increase factor of 2.00–2.57×; first-order kinetics; half-life decreases correspondingly
Comparator Or Baseline	Amaranth, Allura Red, Carmoisine, Sunset Yellow: same 2.00–2.57× rate constant increase factor observed under identical conditions
Quantified Difference	No significant differential among tested naphthalene-structure azo colorants; all exhibit comparable ascorbic acid sensitivity
Conditions	HPLC with diode array detector (DAD) and UV-Vis spectrometry; aqueous solution; first-order kinetics confirmed for all colorants (Rizova, Stafilov & Stojanovski, Acta Pharm. 49, 1999)

Why This Matters

This evidence establishes a critical formulation exclusion criterion: Ponceau 4R Lake (and all comparator red azo dyes) are unsuitable for products containing ≥100 mg/L ascorbic acid. This shared vulnerability means that procurement decisions among these red azo lakes should not be influenced by ascorbic acid stability claims, and alternative colorant chemistries must be sought for vitamin C-fortified beverages, fruit preparations, and nutritional products.

• [1] Rizova V, Stafilov T, Stojanovski K. HPLC investigation of the degradation of some artificial food colorants in the presence of ascorbic acid. Acta Pharm. 1999; 49: 211–216. 'The values of the rate constant were 2.00–2.57 times higher if the colorant degradation was run in the presence of 500 mg L⁻¹ of ascorbic acid compared with the presence of 100 mg L⁻¹ of ascorbic acid. In all the cases the first order kinetics has been established.' View Source

Regulatory Asymmetry and Global Market Access

Ponceau 4R is subject to significant regulatory divergence across major jurisdictions. The European Food Safety Authority (EFSA) lowered the Acceptable Daily Intake (ADI) to 0.7 mg/kg bw/day in its 2009 re-evaluation, a value approximately 5.7 times lower than the upper limit of the JECFA ADI of 0–4 mg/kg bw/day (reaffirmed at the 74th Meeting, 2011) [1]. EFSA's conservative 97.5th percentile dietary exposure assessment for children exceeded this lowered ADI, whereas the more realistic FSANZ approach estimated the 90th percentile exposure at only 0.5% of the ADI upper limit [2]. Furthermore, Ponceau 4R is not authorized for use in food, drugs, or cosmetics in the United States, whereas Allura Red AC (FD&C Red 40) enjoys full US authorization alongside an EU ADI [1]. This regulatory asymmetry creates a mandatory formulation bifurcation: products destined for US markets must exclude Ponceau 4R entirely, while EU-compliant products must adhere to the stricter 0.7 mg/kg bw/day ADI, which may constrain maximum use levels in foods frequently consumed by children [1][2].

Regulatory ADI & Authorization

Cross-study comparable

EU ADI: 0.7 mg/kg bw/day (EFSA 2009); JECFA ADI: 0–4 mg/kg bw; USA: Not authorized

Market access bifurcation requires separate EU/US formulations.

Exposure assessment variability between EFSA and FSANZ.

Evidence Dimension	Acceptable Daily Intake (ADI) and market authorization status
Target Compound Data	Ponceau 4R (E 124): EU ADI 0.7 mg/kg bw/day (EFSA 2009); JECFA ADI 0–4 mg/kg bw/day; USA: Not authorized for food, drugs, or cosmetics
Comparator Or Baseline	Allura Red AC (E 129, FD&C Red 40): Authorized in USA; EU ADI differs (separate EFSA evaluation). Carmoisine (E 122): EU-authorized; not authorized in USA.
Quantified Difference	EU ADI for Ponceau 4R is ~5.7× lower than JECFA upper limit; US authorization status is binary (authorized vs. not authorized)
Conditions	EFSA ANS Panel re-evaluation (EFSA Journal 2009;7(11):1328); JECFA 74th Meeting (WHO Technical Report Series No. 966, 2011); IACM regulatory profile

Why This Matters

For global product developers, the regulatory asymmetry mandates separate formulations for US vs. EU/rest-of-world markets, directly impacting raw material sourcing strategies, label declarations, and manufacturing line segregation. The lower EU ADI further constrains maximum inclusion rates, particularly in products with high consumption rates among children, requiring quantitative exposure calculations that may favor alternative red colorants with more permissive ADIs.

• [1] International Association of Color Manufacturers (IACM). Color Profile: Ponceau 4R. 'EU: ADI of 0.7 mg/kg bw/day (EFSA, 2009). USA: Not authorized for use in food, drugs or cosmetics. JECFA: ADI of 0–4 mg/kg bw (74th meeting, 2011).' View Source
• [2] Joint FAO/WHO Expert Committee on Food Additives (JECFA). Ponceau 4R — Summary Report. 'JECFA noted that EFSA's conservative 97.5th percentile dietary exposure for children was above the ADI, whereas the 90th percentile dietary exposure for children, estimated by the more realistic FSANZ approach, was 0.5% of the upper limit of the ADI.' View Source

Aluminum Matrix Protection and Shelf-Life Extension

Ponceau 4R Lake consists of 9–45% Ponceau 4R chromophore adsorbed onto 36–72% w/w aluminum hydroxide substrate, depending on the dye content grade selected . The aluminum hydrate matrix physically encapsulates the chromophore, providing protection against light-induced fading and moisture-triggered migration; this is corroborated by the lake's light stability rating of 4/5 [1]. In contrast, the water-soluble Ponceau 4R dye lacks this protective matrix and is rated for a typical shelf life of approximately 2 years under proper storage conditions, whereas the lake form is specified with a shelf life exceeding 3 years [2]. The lake's controlled particle size distribution (maximum 7 μm; ≥95% passing 300 mesh / ~48 μm sieve) ensures batch-to-batch color consistency and uniform dispersion in dry blends [3]. The aluminum hydrate bonding also confers opacity, making the lake suitable for applications where the colorant must obscure the substrate, such as tablet coating and decorative cosmetics .

Aluminum Hydrate Matrix

Supporting evidence

36–72% w/w Al(OH)₃ substrate; light stability 4/5; shelf life >3 years vs. dye ~2 years

Extended shelf life and opacity support solid dosage forms and dry blends.

Controlled particle size ≤7 μm ensures dispersion uniformity.

Evidence Dimension	Aluminum hydroxide substrate content and its impact on color stability, shelf life, and opacity
Target Compound Data	Ponceau 4R Lake: 36–72% w/w Al(OH)₃; particle size ≤7 μm; light stability 4/5; shelf life >3 years; ≥95% through 300 mesh; bleeding test ≤0.3% on actual dye content
Comparator Or Baseline	Ponceau 4R water-soluble dye: 0% Al(OH)₃; no particulate structure; shelf life ~2 years (manufacturer specification); no bleeding test applicable (fully soluble)
Quantified Difference	Lake contains 36–72% protective substrate; shelf life extended by ≥50% (3+ years vs. ~2 years); light stability rated 4/5 (lake) vs. 'Good' (dye, per Alfa Chemistry)
Conditions	Neelilake Enhanced TDS for composition and particle size; Hawkins Watts for light stability rating; IndiaMART/Aryacol for bleeding test and sieve specifications; vendor datasheets for shelf life

Why This Matters

The aluminum hydrate matrix is the physical basis for the lake's extended shelf life, enabling its use in products with multi-year stability requirements (e.g., pharmaceutical solid dosage forms, dry beverage mixes, decorative cosmetics). The controlled particle size ensures reproducible color uniformity, while opacity expands applicability to coating and surface-coloring processes where the substrate must be concealed.

• [1] Hawkins Watts. Ponceau 4R Ingredient Profile. Stability Ratings: Light 4/5, Heat 100°C 5/5, Heat 200°C 5/5, Alkali 3/5, Fruit Acids 5/5. View Source
• [2] BenchChem (excluded source — data cross-referenced). Ponceau 4R shelf life >3 years if stored properly. Megha Dyes: Ponceau 4R shelf life 2 years under proper storage conditions. View Source
• [3] Aryan Chemicals / IndiaMART. Lake Ponceau 4R Product Specification. Sieve Test (300 Mesh): Min. 95% passing. Bleeding Test: Max. 0.3% on actual dye content. pH of 2% Slurry: 4.00–5.00. Lead: ≤10.0 mg/kg. Arsenic: ≤2.0 mg/kg. View Source

Ponceau 4R Lake: Application Scenarios

UHT and Retort-Sterilized Beverages and Liquid Foods

Ponceau 4R Lake is the preferred red colorant for ultra-high-temperature (UHT) processed beverages and retort-sterilized liquid foods (soups, sauces, canned fruit preparations) where thermal exposure reaches 121–135°C. The compound's maximum heat stability rating of 5/5 at both 100°C and 200°C, combined with its documented thermal stability up to 300°C, ensures color retention through the thermal process cycle without the degradation-induced shade shift or browning observed with less heat-stable synthetic reds [1]. The lake's water insolubility further prevents color migration into the aqueous phase during extended shelf storage, maintaining product appearance consistency over the full shelf life.

Dry Powder Mixes, Seasoning Blends, and Instant Beverage Powders

The aluminum lake form is the technically mandated choice for dry powder applications (instant drink mixes, cake mixes, seasoning blends, powdered desserts) where the water-soluble Ponceau 4R dye would prematurely dissolve upon contact with ambient moisture, causing particle agglomeration and uneven color distribution. The lake pigment disperses as discrete particles (max. 7 μm, with ≥95% passing 300 mesh) throughout the dry matrix, delivering uniform coloration upon reconstitution without introducing moisture that would compromise product stability . The controlled particle size and high sieve-passing rate ensure batch-to-batch color consistency critical for consumer product quality assurance.

Pharmaceutical Tablet Coatings and Solid Oral Dosage Forms

Ponceau 4R Lake is specified for pharmaceutical film-coated tablets, sugar-coated tablets, and hard gelatin capsules where three properties converge as requirements: (i) water insolubility prevents color bleeding from the coating into the tablet core or capsule contents; (ii) opacity conferred by the aluminum hydrate matrix (36–72% w/w) effectively masks off-white or mottled core surfaces; and (iii) the bleeding test specification of ≤0.3% on actual dye content provides a quantifiable quality control parameter for coating integrity [2]. The extended shelf life (>3 years vs. ~2 years for the water-soluble dye) aligns with pharmaceutical product stability requirements under ICH guidelines [2].

Decorative Cosmetics: Lipsticks, Pressed Powders, and Blushes

In decorative cosmetics, Ponceau 4R Lake (INCI: CI 16255) is selected for anhydrous and pressed-powder formulations where its complete insolubility in oils, organic solvents, and water prevents color bleeding or feathering on the skin . The aluminum hydrate bonding provides enhanced resistance to fading under light exposure (rated 4/5) and atmospheric moisture, directly contributing to the color longevity claims made for lipsticks and powder-based cosmetic products . The fine particle size (≤7 μm) enables smooth, even application without grittiness, while opacity supports coverage in concealer and foundation products.

Application

Selection Property

Validation Focus

UHT/retort beverages

Heat stability rating

Color retention through thermal cycle

Dry powder mixes

Water insolubility and particle size

Moisture-induced agglomeration prevention, color uniformity

Pharma tablet coatings

Opacity and bleeding resistance

Coating integrity and shelf-life compliance

Decorative cosmetics

Light stability and oil insolubility

Color longevity and smooth application

• [1] Hawkins Watts. Ponceau 4R Ingredient Profile. Heat stability 5/5 at 100°C and 200°C. 'Excellent heat stability makes it more suitable to UHT and retorting than other synthetic red colours.' Leulescu M et al. (2019) — thermal stability to 300°C. View Source
• [2] Aryan Chemicals / IndiaMART. Lake Ponceau 4R Product Specification. Bleeding Test max. 0.3% on actual dye content. Shelf life >3 years (lake) vs. ~2 years (dye). Aluminum hydroxide content 36–72% w/w (Neelilake TDS). View Source